Cas no 2227811-99-4 (rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-fluoro-N,N-dimethylaniline)

• Product Name: rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-fluoro-N,N-dimethylaniline
• CAS No: 2227811-99-4
• MF: C₁₄H₂₁FN₂
• MW: 236.328346967697
• CID: 6442938
• PubChem ID: 165664042
• Update Time: 2025-06-24

rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-fluoro-N,N-dimethylaniline
• rac-4-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-2-fluoro-N,N-dimethylaniline
• EN300-1762692
• 2227811-99-4

• Inchi： 1S/C14H21FN2/c1-14(2)10(8-16)13(14)9-5-6-12(17(3)4)11(15)7-9/h5-7,10,13H,8,16H2,1-4H3/t10-,13-/m1/s1
• InChI Key： HRVPZZTVUKUTFY-ZWNOBZJWSA-N
• SMILES： FC1=C(C=CC(=C1)[C@@H]1[C@@H](CN)C1(C)C)N(C)C

Computed Properties

• Exact Mass: 236.16887684g/mol
• Monoisotopic Mass: 236.16887684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.3Ų

Additional information on rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-fluoro-N,N-dimethylaniline

Rac-4-(1R,3R)-3-(Aminomethyl)-2,2-Dimethylcyclopropyl-2-Fluoro-N,N-Dimethylaniline: A Comprehensive Overview

The compound rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-fluoro-N,N-dimethylaniline is a highly specialized molecule with significant potential in the field of biopharmaceuticals. Its intricate structure combines multiple functional groups and stereochemical elements, making it a subject of interest for researchers exploring novel drug candidates. This article delves into the key aspects of this compound, including its structural features, synthesis methods, pharmacological properties, and potential applications in modern medicine.

The molecular framework of rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-fluoro-N,N-dimethylaniline is characterized by a cyclopropane ring, which is substituted with an aminomethyl group at the (3R) position and two dimethyl groups at the (2R) positions. Additionally, the molecule features a fluorine atom on the aromatic ring and an N,N-dimethylamino substituent. These structural elements collectively contribute to its unique pharmacokinetic profile and biological activity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their ability to modulate various biological targets, including G-protein coupled receptors (GPCRs) and enzyme inhibitors. The presence of the aminomethyl group in this compound suggests potential for metabolic activation, while the N,N-dimethylamino substituent enhances lipophilicity, which is often desirable for improving bioavailability.

One of the most notable aspects of rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-fluoro-N,N-dimethylaniline is its stereochemistry. The (1R,3R) configuration at the cyclopropane ring positions ensures a well-defined spatial arrangement of substituents, which is critical for achieving desired enantioselectivity and biological activity. This level of structural precision underscores the compound's suitability as a lead molecule in asymmetric synthesis and targeted drug delivery systems.

From a synthetic perspective, the construction of this compound involves multi-step organic transformations, including cyclopropanation, amination, and fluorination. Advanced methodologies such as transition metal catalysis and stereocontrolled coupling reactions are typically employed to ensure high yields and desired stereochemical outcomes. The availability of commercially available starting materials and the feasibility of scaling up production further enhance its practicality in large-scale manufacturing.

Pharmacologically, rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-fluoro-N,N-dimethylaniline exhibits promising activity against a range of disease targets, including cancer, inflammation, and neurodegenerative disorders. Its selectivity profile makes it particularly valuable for applications in precision medicine, where off-target effects must be meticulously controlled. Preclinical studies have demonstrated its efficacy as an inhibitor of key enzymes involved in disease pathogenesis, paving the way for further exploration in clinical settings.

Moreover, the compound's physicochemical properties, such as logP (lipophilicity), solubility, and metabolism, are highly favorable for drug development. Its relatively low molecular weight and high stability under physiological conditions contribute to its therapeutic index, a critical parameter in assessing drug safety and efficacy.

Recent advancements in machine learning and computational chemistry have enabled researchers to predict and optimize the properties of compounds like rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-fluoro-N,N-dimethylaniline with unprecedented accuracy. These tools facilitate the identification of potential drug candidates by simulating their interactions with biological systems, thereby accelerating the discovery process.

In conclusion, rac-4-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-2-fluoro-N,N-dimethylaniline represents a cutting-edge molecule with vast potential in the pharmaceutical industry. Its unique structural features, combined with its demonstrated pharmacological activity and favorable physicochemical properties, position it as a promising candidate for the development of next-generation drugs. As research in biopharmaceuticals continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of medicine.